Cas no 61352-54-3 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-
• CAS No: 61352-54-3
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 482784
• PubChem ID: 21510678
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-
• 1-methyl-7-(trifluoromethyl)-5H-1,5-benzodiazepine-2,4-dione
• 1-Methyl-7-(trifluoromethyl)-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• DTXSID80615358
• 61352-54-3
• SCHEMBL11807706
• 1-methyl-7-trifluoromethyl-1,5-benzodiazepine-2,4-(3H,5H)-dione
• 1-methyl-7-(trifluoromethyl)-1H-benzo[b][1,4]diazepine-2,4(3H,5H)-dione

• Inchi： 1S/C11H9F3N2O2/c1-16-8-3-2-6(11(12,13)14)4-7(8)15-9(17)5-10(16)18/h2-4H,5H2,1H3,(H,15,17)
• InChI Key： BHWNEQDLOZNORH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(CC(N2C)=O)=O)(F)F

Computed Properties

• Exact Mass: 258.06167
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41